Methyl 3-aminoimidazo[1,5-a]pyridine-6-carboxylate

• CAS RN: 1005514-84-0
• Molecular Formula: C9H9N3O2
• Molecular Weight: 191.19 g/mol
• IUPAC Name: methyl 3-aminoimidazo[1,5-a]pyridine-6-carboxylate
• InChI: InChI=1S/C9H9N3O2/c1-14-8(13)6-2-3-7-4-11-9(10)12(7)5-6/h2-5H,1H3,(H2,10,11)
• InChI Key: OXIOVRZQQODDCR-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CN2C(=CN=C2N)C=C1

Description

Methyl 3-aminoimidazo[1,5-a]pyridine-6-carboxylate is a useful research compound. Its molecular formula is C9H9N3O2 and its molecular weight is 191.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 6-aminomethylnicotinate trifluoroacetate (390 mg) was dissolved in toluene (35 ml) and treated with Hünig's base (230 μl). Cyanogen bromide (0.35 ml of a 5 M solution in acetonitrile) was then slowly added dropwise. After stirring at RT for 3 h, the solvent was stripped off and the residue was taken up with water and saturated sodium hydrogencarbonate solution and extracted three times with ethyl acetate. The combined organic phases were dried over sodium sulfate, filtered and concentrated. The residue was purified by means of preparative HPLC. The product-containing fractions were combined, freed from the acetonitrile and freeze-dried. The residue was then taken up with a little water, treated with saturated sodium hydrogencarbonate solution and extracted three times with ethyl acetate. The combined organic phases were dried over sodium sulfate, filtered and concentrated. 110 mg of the desired compound were obtained.